Cas no 1261811-98-6 (3,6-Dimethyl-2-(3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3,6-Dimethyl-2-(3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261811-98-6
• MF: C₁₄H₁₂F₃N
• MW: 251.246994018555
• CID: 4983496
• Update Time: 2025-11-03

3,6-Dimethyl-2-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-Dimethyl-2-(3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C14H12F3N/c1-9-6-7-10(2)18-13(9)11-4-3-5-12(8-11)14(15,16)17/h3-8H,1-2H3
• InChI Key： DWMGAECYZUZJMC-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C(C)=CC=C(C)N=1)(F)F

Computed Properties

• Exact Mass: 251.09218387 g/mol
• Monoisotopic Mass: 251.09218387 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9
• Molecular Weight: 251.25

Additional information on 3,6-Dimethyl-2-(3-(trifluoromethyl)phenyl)pyridine

3,6-Dimethyl-2-(3-(trifluoromethyl)phenyl)pyridine: A Comprehensive Overview

The compound 3,6-Dimethyl-2-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261811-98-6) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This pyridine derivative is characterized by its unique structure, which includes a pyridine ring substituted with methyl groups at positions 3 and 6, as well as a trifluoromethyl-substituted phenyl group at position 2. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 3,6-Dimethyl-2-(3-(trifluoromethyl)phenyl)pyridine in the development of advanced materials. For instance, researchers have explored its use in the synthesis of novel coordination polymers and metal-organic frameworks (MOFs). The trifluoromethyl group is known to enhance the stability and electronic conductivity of such materials, while the pyridine ring provides coordination sites for metal ions. These properties make CAS No. 1261811-98-6 a promising candidate for applications in catalysis, gas storage, and sensing technologies.

In addition to its role in materials science, 3,6-Dimethyl-2-(3-(trifluoromethyl)phenyl)pyridine has shown potential in the field of medicinal chemistry. The compound's structure allows for interactions with various biological targets, including enzymes and receptors. Recent research has focused on its ability to modulate cellular signaling pathways, particularly those involved in inflammation and cancer. For example, studies have demonstrated that CAS No. 1261811-98-6 can inhibit the activity of certain kinases, making it a potential lead compound for anti-inflammatory and anti-tumor drug development.

The synthesis of 3,6-Dimethyl-2-(3-(trifluoromethyl)phenyl)pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of intermediate pyridine derivatives and the introduction of substituents through electrophilic substitution reactions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the phenyl-trifluoromethyl moiety. These advancements have not only improved the yield and purity of the compound but also opened up new avenues for exploring its chemical versatility.

From an environmental perspective, CAS No. 1261811-98-6 exhibits favorable biodegradation characteristics under controlled conditions. Studies have shown that the compound can be efficiently degraded by microbial communities in aerobic environments, reducing its potential impact on ecosystems. This makes it an eco-friendly choice for applications where sustainability is a priority.

In conclusion, 3,6-Dimethyl-2-(3-(trifluoromethyl)phenyl)pyridine (CAS No. 1261811-98-6) is a multifaceted compound with exciting possibilities across multiple disciplines. Its unique structure enables applications in materials science, medicinal chemistry, and environmental technology. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.